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Cat. No.: B15442846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

biocatalytic synthesis of 2,3-dihydroxypropanenitrile, a valuable chiral building block in

pharmaceutical and fine chemical synthesis. This document outlines a plausible enzymatic

approach using epoxide hydrolases for the asymmetric hydrolysis of glycidonitrile. While direct

literature on the biocatalytic synthesis of this specific molecule is scarce, the provided protocols

are based on well-established methodologies for analogous enzymatic transformations.[1][2][3]

Introduction
2,3-Dihydroxypropanenitrile is a trifunctional molecule containing a nitrile group and two

hydroxyl groups, making it a versatile precursor for the synthesis of various chiral compounds.

Biocatalysis offers a green and highly selective alternative to traditional chemical synthesis,

allowing for the production of enantiomerically pure compounds under mild reaction conditions.

[4] This document focuses on the use of epoxide hydrolases (EHs) for the enantioselective

ring-opening of racemic glycidonitrile to yield chiral 2,3-dihydroxypropanenitrile.[1][2][3]

Enzymatic Approach: Epoxide Hydrolase-Catalyzed
Hydrolysis
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Epoxide hydrolases (EHs) are enzymes that catalyze the hydrolysis of epoxides to their

corresponding vicinal diols.[1][5] This reaction can proceed with high enantioselectivity, making

EHs powerful tools for the kinetic resolution of racemic epoxides or for the enantioconvergent

synthesis of chiral diols.[2][3]

Signaling Pathway and Experimental Workflow
The proposed biocatalytic synthesis of 2,3-dihydroxypropanenitrile involves the enzymatic

hydrolysis of glycidonitrile catalyzed by an epoxide hydrolase. The general workflow for this

process, from enzyme selection to product analysis, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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